3-(2-chloro-6-fluorophenyl)-N-{[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]carbonothioyl}-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: 3-(2-chloro-6-fluorophenyl)-N-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)carbamothioyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C23H19ClFN5O3S/c1-12-19(22(32)30(29(12)3)14-8-5-4-6-9-14)26-23(34)27-21(31)17-13(2)33-28-20(17)18-15(24)10-7-11-16(18)25/h4-11H,1-3H3,(H2,26,27,31,34)
• InChI Key: SDLXHFCCBQVRAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=S)NC(=O)C3=C(ON=C3C4=C(C=CC=C4Cl)F)C
• Molecular Formula: C23H19ClFN5O3S
• Molecular Weight: 499.9 g/mol
• CAS No.: 536725-10-7

Description

3-(2-chloro-6-fluorophenyl)-N-{[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]carbonothioyl}-5-methyl-4-isoxazolecarboxamide is a useful research compound. Its molecular formula is C23H19ClFN5O3S and its molecular weight is 499.95. The purity is usually 95%.
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Scientific Research Applications

Utility in Heterocyclic Synthesis

One study focused on the utility of enaminonitriles in heterocyclic synthesis, which could be related to the synthesis of compounds with similar complexity to the one you're interested in. This research outlines the synthesis of various pyrazole, pyridine, and pyrimidine derivatives from key intermediates similar in structure to parts of the compound . These processes are foundational for creating molecules with potential pharmacological activities, showcasing the compound's role in developing new therapeutic agents (Fadda et al., 2012).

Antimicrobial and Anti-inflammatory Activity

Another segment of research investigates the synthesis of novel derivatives with antimicrobial and anti-inflammatory activities. While not directly matching the exact chemical structure you provided, this research into compounds like N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide demonstrates the broader scientific interest in developing new therapeutic agents from complex heterocyclic compounds. Such studies illustrate the potential of compounds with similar structural characteristics to serve as leads in the discovery of new drugs with significant biological activities (Sunder & Maleraju, 2013).

Synthesis of Fluorinated Pyrazoles

Research into the synthesis of fluorinated pyrazoles, which share structural features with the fluorophenyl and pyrazole components of your compound, highlights the importance of such molecules in medicinal chemistry. These compounds are valuable as building blocks for further functionalization and development into biologically active molecules, potentially useful in various therapeutic areas (Surmont et al., 2011).